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molecular formula C9H11NO3 B1619129 2-Isopropyl-6-nitrophenol CAS No. 7545-71-3

2-Isopropyl-6-nitrophenol

Cat. No. B1619129
CAS RN: 7545-71-3
M. Wt: 181.19 g/mol
InChI Key: RRFSVDKJKYCCEK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04859661

Procedure details

To a stirred mixture of 200 ml of water, 200 ml of ether and 20.0 g of 2-isopropylphenol was added dropwise 22.0 ml of 61% nitric acid, and then the mixture was reacted with stirring at room temperature for 2 days. The reaction mixture was extracted with 200 ml of ethyl acetate and dried with anhydrous sodium sulfate. After, the drying agent was filtered off and the solvent was distilled away under reduced pressure. The residue was purified by subjecting to silica-gel column-chromatography [eluent: chloroform-n-hexane (1:1)] to give 7.69 g of 6-isopropyl-2-nitrophenol.
Name
water
Quantity
200 mL
Type
reactant
Reaction Step One
Name
2-isopropylphenol
Quantity
20 g
Type
reactant
Reaction Step One
Name
ether
Quantity
200 mL
Type
solvent
Reaction Step One
Name
nitric acid
Quantity
22 mL
Type
reactant
Reaction Step Two
Name
6-isopropyl-2-nitrophenol

Identifiers

REACTION_CXSMILES
O.[CH:2]([C:5]1[CH:10]=[CH:9][CH:8]=[CH:7][C:6]=1[OH:11])([CH3:4])[CH3:3].[N+:12]([O-])([OH:14])=[O:13]>CCOCC>[CH:2]([C:5]1[C:6]([OH:11])=[C:7]([N+:12]([O-:14])=[O:13])[CH:8]=[CH:9][CH:10]=1)([CH3:4])[CH3:3]

Inputs

Step One
Name
water
Quantity
200 mL
Type
reactant
Smiles
O
Name
2-isopropylphenol
Quantity
20 g
Type
reactant
Smiles
C(C)(C)C1=C(C=CC=C1)O
Name
ether
Quantity
200 mL
Type
solvent
Smiles
CCOCC
Step Two
Name
nitric acid
Quantity
22 mL
Type
reactant
Smiles
[N+](=O)(O)[O-]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
with stirring at room temperature for 2 days
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the mixture was reacted
EXTRACTION
Type
EXTRACTION
Details
The reaction mixture was extracted with 200 ml of ethyl acetate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried with anhydrous sodium sulfate
FILTRATION
Type
FILTRATION
Details
After, the drying agent was filtered off
DISTILLATION
Type
DISTILLATION
Details
the solvent was distilled away under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue was purified

Outcomes

Product
Details
Reaction Time
 2 d
Name
6-isopropyl-2-nitrophenol
Type
product
Smiles
C(C)(C)C1=CC=CC(=C1O)[N+](=O)[O-]
Measurements
Type Value Analysis
AMOUNT: MASS 7.69 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.